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Compound of Interest

Compound Name: 2-[(Ethylamino)methyl]phenol

Cat. No.: B186731 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents is a cornerstone of laboratory safety and environmental

responsibility. This guide provides essential, immediate safety and logistical information for the

proper disposal of 2-[(Ethylamino)methyl]phenol, a compound that requires careful

management due to its hazardous properties.

Immediate Safety Considerations:

2-[(Ethylamino)methyl]phenol is classified as a hazardous substance. Safety data sheets for

similar phenolic compounds indicate that it is toxic if swallowed or in contact with skin and can

cause severe skin burns and eye damage[1]. Therefore, appropriate personal protective

equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn at all times

when handling this chemical[2][3][4]. Work should be conducted in a well-ventilated area or

under a chemical fume hood[3][5].

Disposal Procedures
The primary principle for the disposal of 2-[(Ethylamino)methyl]phenol is to treat it as

hazardous waste. It must not be disposed of with household garbage or allowed to enter the

sewage system[1]. Improper disposal can lead to environmental contamination and harm to

aquatic life[6].

Step-by-Step Disposal Protocol:
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Containment: All waste containing 2-[(Ethylamino)methyl]phenol, whether in solid or liquid

form, must be collected in clearly labeled, sealed, and appropriate containers[6][7]. For liquid

waste, use shatter-proof bottles[7].

Waste Segregation: Do not mix 2-[(Ethylamino)methyl]phenol waste with other chemical

waste streams unless explicitly permitted by your institution's Environmental Health and

Safety (EHS) department.

Spill Management: In the event of a spill, absorb the material with inert substances like sand

or vermiculite[6][7]. The contaminated absorbent material must then be collected in a sealed

container for disposal as hazardous waste[6]. After absorption, the contaminated area should

be wiped down with a soap and water solution[4].

Contaminated Materials: Any materials that come into contact with 2-
[(Ethylamino)methyl]phenol, such as gloves, paper towels, or gels, should be considered

contaminated and disposed of as hazardous waste[4][7]. These items should be placed in a

suitable, leak-tight container[7].

Contacting EHS: Contact your institution's EHS department for specific guidance on the

disposal of 2-[(Ethylamino)methyl]phenol waste[4]. They will provide information on waste

containers, labeling, and collection procedures.

Quantitative Data Summary
Currently, specific quantitative data for the disposal of 2-[(Ethylamino)methyl]phenol, such as

concentration limits for different disposal routes, are not readily available in the provided search

results. The general principle is to treat any concentration of this substance as hazardous

waste.

Parameter Value Source

Disposal Route Hazardous Waste Stream
General recommendation for

phenolic compounds[4][7]

Effluent Limits
Not to be discharged into

sewage systems
[1]
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Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of 2-
[(Ethylamino)methyl]phenol.
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Waste Generated
(2-[(Ethylamino)methyl]phenol)
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No
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for pickup and disposal.

Collect in a labeled,
shatter-proof bottle.

Yes

Is it a spill?

No

Absorb with inert material
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Yes

No

Collect absorbed material in a
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Disposal workflow for 2-[(Ethylamino)methyl]phenol.
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Recommended Disposal Methods
For final disposal, incineration at a licensed chemical disposal facility is the recommended

method for phenolic compounds[6][7]. This ensures the complete destruction of the hazardous

material. In some cases, disposal in a secured sanitary landfill may be an option for absorbed

liquid waste, but this should be confirmed with your EHS department[7].

By adhering to these procedures, laboratories can ensure the safe and environmentally

responsible disposal of 2-[(Ethylamino)methyl]phenol, fostering a culture of safety and

sustainability in scientific research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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